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Compound of Interest

Compound Name: Ro 22-3245

Cat. No.: B1662744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ro 22-3245 is a compound identified as an anxiolytic agent. Despite its classification, a

comprehensive review of publicly available scientific literature reveals a significant lack of in-

depth pharmacological data and a notable contradiction regarding its precise mechanism of

action. While some chemical databases classify it as a GABA-A receptor agonist, other

pharmacological resources indicate that its molecular targets remain largely unexplored, with

no direct evidence of interaction with GABAergic systems. This technical guide synthesizes the

available information on Ro 22-3245, presenting its chemical properties, discussing the

conflicting evidence regarding its pharmacological profile, and highlighting the current gaps in

knowledge. This document serves as a resource for researchers investigating novel anxiolytic

pathways and for drug development professionals seeking to understand the landscape of

anxiolytic compounds.

Chemical and Physical Properties
Ro 22-3245, systematically named 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-

d]benzazepine, possesses a distinct chemical structure. The key physicochemical properties of

Ro 22-3245 are summarized in the table below.[1]
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Property Value

Systematic Name
9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-

d]benzazepine

Molecular Formula C₁₈H₁₁Cl₂N₃

Molecular Weight 340.21 g/mol

CAS Number 76988-39-1

Solubility Soluble in DMSO

Pharmacological Profile and Mechanism of Action
The pharmacological profile of Ro 22-3245 is a subject of conflicting information within

scientific databases and literature.

Evidence for GABA-A Receptor Interaction
Several public chemical databases, including PubChem, classify Ro 22-3245 as a GABA-A

receptor agonist. This classification suggests that the anxiolytic effects of Ro 22-3245 may be

mediated through the potentiation of the inhibitory effects of gamma-aminobutyric acid (GABA),

the primary inhibitory neurotransmitter in the central nervous system. The structural similarity of

Ro 22-3245 to other benzazepine derivatives, which are known to interact with various

receptors including GABA-A receptors, lends some credence to this hypothesis.[1]

Contradictory Evidence and Unexplored Targets
In contrast to the classification as a GABA-A agonist, other pharmacological sources state that

the precise molecular targets of Ro 22-3245 are underexplored.[1] These sources emphasize

the absence of direct experimental evidence linking Ro 22-3245 to GABA receptors.[1] This

discrepancy indicates a significant gap in the understanding of how Ro 22-3245 exerts its

anxiolytic effects. It is plausible that Ro 22-3245 acts on alternative anxiolytic pathways that are

independent of the GABAergic system.

The following diagram illustrates the hypothetical and unconfirmed signaling pathway of Ro 22-
3245, reflecting the current uncertainty.
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Hypothetical signaling pathway of Ro 22-3245.

Quantitative Data
A thorough search of scientific literature and pharmacological databases did not yield any

publicly available quantitative data for Ro 22-3245. This includes:

Binding Affinity: No data on the affinity (e.g., Ki, IC50) of Ro 22-3245 for the GABA-A

receptor or any other molecular target were found.

Pharmacokinetics: Information regarding the absorption, distribution, metabolism, and

excretion (ADME) of Ro 22-3245 is not available.

In Vivo Efficacy: While classified as an anxiolytic, no published studies detailing its efficacy in

animal models of anxiety (e.g., elevated plus maze, light-dark box) were identified.

The absence of this critical data prevents a comprehensive evaluation of the compound's

potency, selectivity, and therapeutic potential.

Experimental Protocols
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No detailed experimental protocols for the synthesis, purification, or pharmacological testing of

Ro 22-3245 are available in the public domain. For researchers interested in studying this

compound, standard methodologies for similar chemical entities would need to be adapted. A

generalized workflow for investigating a novel anxiolytic compound is presented below.

Compound Synthesis
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In Vitro Screening
(e.g., Receptor Binding Assays)

In Vivo Behavioral Testing
(e.g., Elevated Plus Maze)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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